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Compound of Interest

Compound Name: 2-Methoxyadamantane

Cat. No.: B15285362 Get Quote

Disclaimer: No specific safety data sheet (SDS) or comprehensive toxicological information for

2-methoxyadamantane was found during the compilation of this guide. The following

information is extrapolated from data on analogous compounds, primarily adamantane and 2-

methyladamantane, and should be treated as an estimation. Researchers, scientists, and drug

development professionals are strongly advised to conduct a thorough risk assessment and, if

possible, commission independent safety testing before handling 2-methoxyadamantane.

This technical guide provides a detailed overview of the presumed safety and handling

considerations for 2-methoxyadamantane, based on available data for structurally similar

adamantane derivatives. The information is intended to support laboratory safety protocols and

risk mitigation strategies.

Core Safety and Physical Properties
Due to the absence of specific data for 2-methoxyadamantane, the physical and chemical

properties of 2-methyladamantane are presented below as a conservative estimate. The

introduction of a methoxy group in place of a methyl group may alter these properties.

Table 1: Estimated Physical and Chemical Properties of 2-Methoxyadamantane (Based on 2-

Methyladamantane)
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Property Value Source

Molecular Formula C₁₁H₁₈O -

Molecular Weight 166.26 g/mol -

Boiling Point ~466.23 K [1]

Flash Point Not available -

Autoignition Temperature Not available -

Lower Explosion Limit Not available -

Upper Explosion Limit Not available -

Toxicological Profile (Based on Analogous
Compounds)
Comprehensive toxicological data for 2-methoxyadamantane is not available. The following

table summarizes the known toxicological information for adamantane, which can serve as a

preliminary reference point for risk assessment.

Table 2: Summary of Toxicological Data for Adamantane

Test Result Species Source

Acute Oral Toxicity

(LD50)
>10,000 mg/kg Rat

Skin

Corrosion/Irritation

Not classified as

irritant

Serious Eye

Damage/Irritation

Not classified as

irritant

Carcinogenicity No data available

Mutagenicity No data available
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Experimental Protocols
Detailed experimental protocols for determining the safety parameters of 2-
methoxyadamantane are not available. However, standard methodologies as referenced in

the safety data sheets of analogous compounds would be employed.

Determination of Flash Point: A standardized method such as the Pensky-Martens closed-cup

test (ASTM D93) or Cleveland open-cup method (ASTM D92) would be appropriate to

determine the flash point of 2-methoxyadamantane. The choice of method would depend on

the expected volatility of the compound.

Acute Oral Toxicity Study (LD50): An acute oral toxicity study, following a recognized guideline

such as OECD Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method), would be

conducted. This involves administering the substance to rats at one of three fixed dose levels

and observing the effects.

Handling and Storage
Based on the general handling procedures for adamantane derivatives, the following

precautions are recommended:

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves.

Body Protection: Wear a lab coat or other protective clothing.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.

[2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Emergency Procedures
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The following emergency procedures are based on those recommended for adamantane and

should be adapted as part of a comprehensive risk assessment.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures
In the event of a spill, follow these steps:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Containment: Prevent the spill from spreading by using absorbent materials.

Cleanup: Carefully collect the spilled material and place it in a suitable container for disposal.

Decontamination: Clean the spill area thoroughly.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][4]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Hazardous combustion products may include carbon monoxide and

carbon dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows relevant to working with 2-
methoxyadamantane.
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Caption: Workflow for responding to a chemical spill of 2-methoxyadamantane.
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Caption: General risk assessment workflow for handling adamantane derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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